Cas no 54342-85-7 (7-Indolizinecarboxylic acid, 2-phenyl-, ethyl ester)

• Product Name: 7-Indolizinecarboxylic acid, 2-phenyl-, ethyl ester
• CAS No: 54342-85-7
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• CID: 354843
• PubChem ID: 127257837
• Update Time: 2025-04-19

7-Indolizinecarboxylic acid, 2-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Indolizinecarboxylic acid, 2-phenyl-, ethyl ester
• ethyl 2-phenylindolizine-7-carboxylate
• Phenethyl indolizine-7-carboxylate
• 54342-85-7

• Inchi： 1S/C17H15NO2/c19-17(20-12-9-14-5-2-1-3-6-14)15-8-11-18-10-4-7-16(18)13-15/h1-8,10-11,13H,9,12H2
• InChI Key： BIJURUMROFSQED-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN2C=CC=C2C=1)=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 265.11035
• Monoisotopic Mass: 265.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71